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Compound of Interest

Compound Name: Ethoxysulfuron

Cat. No.: B163688

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the herbicide ethoxysulfuron, focusing
on its core scientific and technical data. The information is curated for professionals in

research, science, and drug development, presenting key data in a structured and accessible
format.

Physicochemical Properties

Ethoxysulfuron is a sulfonylurea herbicide used for the control of broad-leaved weeds and
sedges.[1] Its fundamental physicochemical characteristics are summarized below.
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Property Value Reference
CAS Number 126801-58-9 [2][3]
Molecular Formula C15H18N4O7S [1][2]
Molecular Weight 398.4 g/mol [2][4]
Melting Point 145-147 °C [3]

Physical State

White to Off-White Solid

[3]4]

Water Solubility

0.026 g/L (pH 5), 1.353 g/L (pH
7), 9.628 g/L (pH 9) at 20 °C

[3]

Solubility in Organic Solvents
(g/L at 20 °C)

Acetone: 36.0,
Dichloromethane: 107.0, Ethyl
acetate: 14.1, n-Hexane:
0.006, Methanol: 7.7, Toluene:
2.5

[3][5]

Dissociation Constant (pKa)

5.28 at 20 °C

[3]

Mode of Action: Inhibition of Acetolactate Synthase

Ethoxysulfuron's herbicidal activity stems from its role as a potent inhibitor of the enzyme

acetolactate synthase (ALS), also known as acetohydroxyacid synthase (AHAS).[1][6][7][8]

This enzyme is crucial for the biosynthesis of the branched-chain amino acids valine, leucine,

and isoleucine in plants.[4][9][10] By blocking ALS, ethoxysulfuron disrupts protein synthesis,

leading to the cessation of cell division and plant growth, ultimately causing the death of

susceptible weeds.[8][10] Mammals lack the ALS enzyme, which contributes to the selective

toxicity of ethoxysulfuron towards plants.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b163688?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

